Cas no 17955-88-3 (Trisiloxane,1,1,1,3,5,5,5-heptamethyl-3-octyl-)

• Product Name: Trisiloxane,1,1,1,3,5,5,5-heptamethyl-3-octyl-
• CAS No: 17955-88-3
• MF: C₁₅H₃₈O₂Si₃
• MW: 334.717527866364
• CID: 179102
• PubChem ID: 87373
• Update Time: 2025-07-15

Trisiloxane,1,1,1,3,5,5,5-heptamethyl-3-octyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,1,1,1,3,5,5,5-heptamethyl-3-octyl-
• 3-OCTYLHEPTAMETHYLTRISILOXANE
• trimethyl-(methyl-octyl-trimethylsilyloxysilyl)oxysilane
• 1,1,1,3,5,5,5-Heptamethyl-3-octyltrisiloxane
• 1-bis(trimethylsiloxy)methylsilyloctane
• 3-n-octyl-1,1,1,3,5,5,5-heptamethyltrisiloxane
• 3-n-octyl-heptamethyltrisiloxane
• 3-octyl-1,1,1,3,5,5,5-heptamethyltrisiloxane
• heptamethyloctyltrisiloxane
• Q95M2P1KJL
• silsoft 34
• Caprylyl methicone
• SS 3408
• SILSOFT034
• Einecs 241-881-3
• Methyloctylbis(trimethylsiloxy)silane
• 1,1,1,3,5,5,5-Heptamethyl-3-octyltrisiloxan
• Q27287131
• 3-OCTYLHEPTAMETHYLTRISILOXANE?
• DTXSID6051807
• 17955-88-3
• BRB CAPRYLYL METHICONE
• NS00052176
• SILCARE 41M15
• Caprylyl trisiloxane
• octylheptamethyltrisiloxane
• UNII-Q95M2P1KJL
• SCRSFLUHMDMRFP-UHFFFAOYSA-N
• Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-3-octyl-
• SILSOFT 034
• 1,1,1,3,5,5,5-Heptamethyl-3-Ctyltrisiloxane
• 1,1,1,3,5,5,5-Heptamethyl-3-octyl-trisiloxane
• DB-315540
• BIS(TRIMETHYLSILOXY)OCTYLMETHYLSILANE
• 3-Ctylheptamethyltrisiloxane
• SCHEMBL727806
• MFCD08275351
• silsoft34

• MDL： MFCD08275351
• Inchi： 1S/C15H38O2Si3/c1-9-10-11-12-13-14-15-20(8,16-18(2,3)4)17-19(5,6)7/h9-15H2,1-8H3
• InChI Key： SCRSFLUHMDMRFP-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCCCCCC)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 334.21800
• Monoisotopic Mass: 334.21796
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.845
• Melting Point: -62°C
• Boiling Point: 309 ºC
• Flash Point: 125 ºC
• Refractive Index: 1.4128
• PSA: 18.46000
• LogP: 6.12190
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Trisiloxane,1,1,1,3,5,5,5-heptamethyl-3-octyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes